Cas no 1226428-73-4 (N-(3-chloro-4-fluorophenyl)-2-(piperidine-1-carbonyl)quinolin-4-amine)

• Product Name: N-(3-chloro-4-fluorophenyl)-2-(piperidine-1-carbonyl)quinolin-4-amine
• CAS No: 1226428-73-4
• MF: C₂₁H₁₉ClFN₃O
• MW: 383.846467256546
• CID: 5394610
• Update Time: 2025-06-07

N-(3-chloro-4-fluorophenyl)-2-(piperidine-1-carbonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-[(3-Chloro-4-fluorophenyl)amino]-2-quinolinyl]-1-piperidinylmethanone
• N-(3-chloro-4-fluorophenyl)-2-(piperidine-1-carbonyl)quinolin-4-amine

• Inchi： 1S/C21H19ClFN3O/c22-16-12-14(8-9-17(16)23)24-19-13-20(21(27)26-10-4-1-5-11-26)25-18-7-3-2-6-15(18)19/h2-3,6-9,12-13H,1,4-5,10-11H2,(H,24,25)
• InChI Key： VQGVNOFZVRXPHQ-UHFFFAOYSA-N
• SMILES： C(C1C=C(NC2=CC=C(F)C(Cl)=C2)C2C(N=1)=CC=CC=2)(N1CCCCC1)=O

Experimental Properties

• Density: 1.351±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 549.0±50.0 °C(Predicted)
• pka: 4.81±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides

Additional information on N-(3-chloro-4-fluorophenyl)-2-(piperidine-1-carbonyl)quinolin-4-amine

Introduction to N-(3-chloro-4-fluorophenyl)-2-(piperidine-1-carbonyl)quinolin-4-amine and Its Significance in Modern Chemical Biology

N-(3-chloro-4-fluorophenyl)-2-(piperidine-1-carbonyl)quinolin-4-amine, identified by its CAS number 1226428-73-4, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, with its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both halogenated aromatic rings and a piperidine moiety makes it a versatile scaffold for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities.

The compound's structure is characterized by a quinoline core, which is a well-known pharmacophore in medicinal chemistry. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The specific substitution pattern in N-(3-chloro-4-fluorophenyl)-2-(piperidine-1-carbonyl)quinolin-4-amine enhances its interactions with biological targets, making it a promising candidate for drug discovery. The 3-chloro-4-fluorophenyl group introduces electronic and steric effects that can modulate the compound's binding affinity to enzymes and receptors.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). N-(3-chloro-4-fluorophenyl)-2-(piperidine-1-carbonyl)quinolin-4-amine has been explored as a potential inhibitor of various PPIs due to its ability to disrupt critical interactions within cellular pathways. For instance, studies have shown that quinoline derivatives can interfere with the binding of transcription factors to DNA, thereby regulating gene expression. The piperidine carboxylate group in this compound may serve as a hinge-binding motif, facilitating the displacement of natural ligands from their binding sites.

The synthesis of N-(3-chloro-4-fluorophenyl)-2-(piperidine-1-carbonyl)quinolin-4-amine involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are crucial for producing complex molecules like this one with minimal side reactions. The synthetic route also emphasizes the importance of protecting group strategies to ensure the integrity of reactive sites during the reaction sequence.

Efforts to understand the biological activity of N-(3-chloro-4-fluorophenyl)-2-(piperidine-1-carbonyl)quinolin-4-amine have led to several groundbreaking discoveries. In vitro studies have demonstrated its inhibitory effects on kinases and other enzymes involved in cancer progression. The compound's ability to modulate these enzymatic activities suggests its potential as an anticancer agent. Additionally, preclinical trials have shown promising results in animal models, indicating that it may exhibit therapeutic efficacy without significant toxicity.

The development of novel drug candidates often requires optimization of physicochemical properties such as solubility, bioavailability, and metabolic stability. Computational modeling and molecular dynamics simulations have been instrumental in predicting how structural modifications might influence these properties. By leveraging these computational tools, researchers can design analogs of N-(3-chloro-4-fluorophenyl)-2-(piperidine-1-carbonyl)quinolin-4-amine that are more suitable for clinical development.

The role of N-(3-chloro-4-fluorophenyl)-2-(piperidine-1-carbonyl)quinolin-4-amine extends beyond its use as an intermediate in drug synthesis. It also serves as a valuable tool for studying enzyme mechanisms and developing probes for biochemical assays. Its unique structural features allow researchers to probe specific interactions within biological systems, providing insights into disease pathways and potential therapeutic targets.

In conclusion, N-(3-chloro-4-fluorophenyl)-2-(piperidine-1-carbonyl)quinolin-4-amine is a multifaceted compound with significant implications in chemical biology and pharmaceutical research. Its structural complexity and biological activity make it a promising candidate for further investigation. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation therapeutics.